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molecular formula C10H9NO4 B185790 methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate CAS No. 149396-34-9

methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate

Cat. No. B185790
CAS RN: 149396-34-9
M. Wt: 207.18 g/mol
InChI Key: NIWLJRLGYZNNLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08063099B2

Procedure details

At RT chloro-acetyl chloride (29.0 mmol) is added dropwise to a solution of 3-amino-2-hydroxy-benzoic acid methyl ester (26.4 mmol) in DMF (100 mL). After 20 min K2CO3 (126 mmol) is added portionwise, the mixture is stirred for 16 h at RT and the solvents are removed in vacuo. Water and DCM are added, the layers are separated and the organic layer is washed with brine and dried over Na2SO4. The solvents are removed in vacuo to give a crude product which is used without further purification. LC-MS: tR=0.68 min; [M+H]+=208.0.
Name
chloro-acetyl chloride
Quantity
29 mmol
Type
reactant
Reaction Step One
Name
3-amino-2-hydroxy-benzoic acid methyl ester
Quantity
26.4 mmol
Type
reactant
Reaction Step One
Name
DMF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
K2CO3
Quantity
126 mmol
Type
reactant
Reaction Step Two
Name
crude product

Identifiers

REACTION_CXSMILES
Cl[CH2:2][C:3](Cl)=[O:4].[CH3:6][O:7][C:8](=[O:17])[C:9]1[CH:14]=[CH:13][CH:12]=[C:11]([NH2:15])[C:10]=1[OH:16].C([O-])([O-])=O.[K+].[K+]>CN(C=O)C>[CH3:6][O:7][C:8]([C:9]1[C:10]2[O:16][CH2:2][C:3](=[O:4])[NH:15][C:11]=2[CH:12]=[CH:13][CH:14]=1)=[O:17] |f:2.3.4|

Inputs

Step One
Name
chloro-acetyl chloride
Quantity
29 mmol
Type
reactant
Smiles
ClCC(=O)Cl
Name
3-amino-2-hydroxy-benzoic acid methyl ester
Quantity
26.4 mmol
Type
reactant
Smiles
COC(C1=C(C(=CC=C1)N)O)=O
Name
DMF
Quantity
100 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
K2CO3
Quantity
126 mmol
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture is stirred for 16 h at RT
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the solvents are removed in vacuo
ADDITION
Type
ADDITION
Details
Water and DCM are added
CUSTOM
Type
CUSTOM
Details
the layers are separated
WASH
Type
WASH
Details
the organic layer is washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
The solvents are removed in vacuo

Outcomes

Product
Details
Reaction Time
 16 h
Name
crude product
Type
product
Smiles
COC(=O)C1=CC=CC=2NC(COC21)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.